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Compound of Interest

Compound Name:
8-Hydroxy Mianserin beta-D-

Glucuronide

Cat. No.: B13749772

Get Quote

Executive Summary: Immediate Action Plan
8-Hydroxy Mianserin beta-D-Glucuronide (CAS: 140695-49-4) is a phase II metabolite of the

tetracyclic antidepressant Mianserin.[1] While glucuronidation generally increases polarity and

water solubility to facilitate excretion, laboratory handling requires strict adherence to the

Precautionary Principle. Due to the potential for deconjugation (hydrolysis) back to the parent

compound—which possesses acute toxicity and reproductive hazard profiles—this substance

must be managed as Pharmaceutical Waste for Incineration.

Core Directive: Under NO circumstances should this compound be disposed of via sanitary

sewer (sink) or regular trash.
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Parameter Critical Operational Standard

Disposal Method
High-Temperature Incineration (Waste-to-

Energy or Hazardous Waste Incinerator).[1]

RCRA Status

Non-Listed (Not P- or U-listed), but managed as

"Non-RCRA Regulated Pharmaceutical Waste"

or "Hazardous Waste" depending on state/local

regulations.[1]

Container Color

Blue or White (standard for non-RCRA pharm

waste) or Black (if site policy dictates RCRA

hazardous).[2]

Segregation

Do NOT mix with P-listed acute hazardous

wastes (e.g., Warfarin, Nicotine) to avoid

reclassifying the entire waste stream.[1]

Chemical Profile & Hazard Assessment
To ensure scientific integrity in our safety protocols, we must understand the why behind the

disposal method.

Parent Compound Context: Mianserin Hydrochloride (CAS: 21535-47-7) is classified as

Acute Tox. 4 (Oral) and Repr. 2 (Suspected of damaging fertility or the unborn child) [1, 2].[1]

[3]

Metabolite Stability: 8-Hydroxy Mianserin beta-D-Glucuronide is a glycoside.[1] In the

presence of bacterial

-glucuronidases (common in wastewater) or acidic environments, the glucuronic acid moiety
can be cleaved, regenerating the toxic parent pharmacophore [3].[1]

Solubility: High water solubility increases mobility in aquatic environments, making "drain

disposal" an environmental violation [4].[1]

Physical Properties Table
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Property Data Source

| Molecular Formula |

| [3] | | Molecular Weight | 456.5 g/mol | [3] | | Solubility | Soluble in DMSO, Methanol, Water
(High) | [3] | | Hazard Class | Treat as Toxic / Irritant (Target Organ: CNS) | [1] |[1]

Waste Segregation & Classification Strategy
Proper segregation prevents regulatory violations and reduces disposal costs.

Regulatory Analysis (RCRA)
The US EPA does not explicitly list Mianserin or its metabolites on the P-list (Acute Hazardous)

or U-list (Toxic Hazardous) [5]. However, the "Generator Knowledge" clause requires us to

evaluate characteristics.

Ignitability (D001): No (unless in flammable solvent).[1]

Corrosivity (D002): No.

Reactivity (D003): No.

Toxicity (D004-D043): Not a TCLP metal/pesticide.[1]

Conclusion: It is a Non-RCRA Regulated Pharmaceutical Waste. However, many institutions

voluntarily manage all research drugs as Hazardous Waste to ensure incineration.[1]

Visual Decision Tree: Disposal Workflow
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Waste Generation:
8-OH Mianserin Glucuronide

What is the physical state?

Solid Waste
(Powder, Vials, Wipes)

Solid
Liquid Waste

(Stock Solutions)

Liquid

Blue/White Bin
(Non-RCRA Pharm Waste)

Vials/Gloves

Red Sharps Bin
(Biohazard/Sharps)

Needles/Syringes

Is solvent flammable?
(e.g., Methanol, DMSO)

No (Aqueous)

Black Bin
(RCRA Hazardous Waste)

Yes (Flammable)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating 8-Hydroxy Mianserin beta-D-Glucuronide
waste streams based on physical state and solvent content.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Original Vials, Weighing Boats,
Contaminated PPE)[1]
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Containment: Place the empty vial or solid residue into a clear, sealable polyethylene bag

(e.g., Ziploc).

Labeling: Affix a label reading "Non-Hazardous Pharmaceutical Waste - Incinerate Only".

Disposal: Deposit into the Blue or White pharmaceutical waste container.

Note: If your facility does not use Blue/White bins, use the Hazardous Waste stream.

Never use the trash can.

Scenario B: Liquid Waste (Stock Solutions in DMSO/Methanol)
Chemical Compatibility: Ensure the waste container is compatible with the solvent (e.g.,

HDPE for methanol, Glass/HDPE for DMSO).

Segregation:

If dissolved in Methanol/Acetonitrile: Classify as Ignitable Hazardous Waste (D001). Use

the Satellite Accumulation Area (SAA) solvent carboy.

If dissolved in Water/Buffer: Segregate into a separate "Aqueous Pharmaceutical" carboy.

Labeling: Tag with the full chemical name ("8-Hydroxy Mianserin beta-D-Glucuronide
solution") and constituent percentages.

Closure: Keep caps tightly closed when not actively adding waste to prevent evaporation and

regulatory fines.

Scenario C: Trace Contaminated Debris (Gloves, Pipette Tips)[1]
Assessment: If the debris is heavily soiled (dripping), treat as Scenario A.

Trace: If "RCRA Empty" (<3% by weight), most jurisdictions allow disposal in standard lab

trash unless the site has a "Zero Discharge" policy for pharmaceuticals.

Best Practice: Dispose of all drug-contacting tips/gloves in the pharmaceutical waste bin to

eliminate ambiguity.
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Spill Response & Decontamination
In the event of a powder spill or solution leak, follow this containment logic to prevent exposure

and tracking.

PPE Required: Nitrile gloves (double gloved), Safety Goggles, Lab Coat, N95 Respirator (if

powder is aerosolized).[1]

Spill Detected 1. Secure Area
Alert Personnel

2. Don PPE
(Gloves, Goggles, N95) Liquid or Solid?

Absorb with
Paper Towels/VermiculiteLiquid

Cover with Wet Paper Towel
(Prevent Dust) -> Wipe

Solid
3. Clean Surface

Soap & Water Wash
4. Bag All Waste

Label as Pharm Waste

Click to download full resolution via product page

Figure 2: Emergency response workflow for containment and cleanup of metabolite spills.

Decontamination Procedure:

Solid Spill: Do not dry sweep.[1] Cover with a solvent-dampened (water or methanol) paper

towel to prevent aerosolization, then wipe up.[1]

Liquid Spill: Absorb with vermiculite or absorbent pads.[1]

Surface Wash: Clean the area with 10% bleach followed by water to degrade potential

organic residues, although incineration of the waste materials is the primary destruction

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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